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Compound Focus: trans-3-(3-Pyridyl)acrylic acid

CAS No.: 19337-97-4

Cat. No.: S1533719

Get Quote

Compound Overview

The table below summarizes the key identifying information and properties of trans-3-(3-Pyridyl)acrylic

acid.

Property Description

CAS Number 19337-97-4 [1] [2]

Molecular Formula C₈H₇NO₂ [1] [2]

Molecular Weight 149.15 g/mol [2]

IUPAC Name (E)-3-pyridin-3-ylprop-2-enoic acid [2]

Appearance Solid [1]

Melting Point 232-235 °C (decomposes) [1]

Quality ≥99% [1] [2]
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Frequently Asked Questions

Q1: What substances is trans-3-(3-Pyridyl)acrylic acid
incompatible with?

This compound is incompatible with oxidizing agents, acids, and bases [2]. These classes of chemicals

can participate in undesirable reactions, potentially leading to decomposition, the generation of heat or

hazardous gases, or the formation of new, unpredictable compounds.

Q2: What are the specific hazards associated with this
compound?

The safety hazards are categorized under the Globally Harmonized System (GHS). The key hazard

statements are [2]:

H315: Causes skin irritation.

H319: Causes serious eye irritation.
H335: May cause respiratory irritation.

Q3: What personal protective equipment (PPE) should I use?

When handling this solid material, it is recommended to use the following PPE [1]:

Eye protection: Eyeshields.

Hand protection: Gloves.
Respiratory protection: A dust mask type N95 (US).

Q4: What are the correct storage conditions?

The compound is classified as a Combustible Solid [1]. It should be stored at ambient temperatures [2] in

a cool, dry, and well-ventilated place, away from the incompatible materials mentioned above.
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Experimental Handling & Safety Workflow

The following diagram outlines the logical decision process for safely handling this compound in the lab,

based on the documented hazards and incompatibilities.
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Start: Prepare to Handle
trans-3-(3-Pyridyl)acrylic acid

Don Appropriate PPE:
- Eyeshields

- Gloves
- N95 Dust Mask

Check Working Environment

Ensure workspace is free from:
- Oxidizing Agents

- Strong Acids
- Strong Bases

Storage & Disposal

Store at ambient temperatures
in a sealed container.

Dispose as
Combustible Solid

Hazard Assessment

If contacting
material

End: Safe Experiment
or Storage

If no contact

Click to download full resolution via product page
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Experimental Protocols and Troubleshooting

Suggested Experimental Procedure for Safe Weighing and
Transfer

This protocol is designed to minimize risks when handling the solid compound.

Preparation: Clear the workspace and ensure no containers of oxidizing agents, acids, or bases are
open nearby [2].

Personal Protection: Don an N95 dust mask, safety glasses or eyeshields, and appropriate
chemical-resistant gloves [1].

Containment: Perform the weighing operation in a certified fume hood or at a minimum, on a clean,
disposable weighing boat to contain any spills.

Transfer: Gently transfer the required mass of solid to your reaction vessel. Avoid generating dust.
Clean-up: Carefully clean the weighing area and equipment after use.

Troubleshooting Common Scenarios

Unexpected Color Change or Gas Release: If you observe fuming, a color change, or heating upon
adding the compound to your reaction mixture, stop immediately. This is a strong indicator of an

incompatibility issue, likely with an acid, base, or oxidizer in the solution. Quench the reaction as
safely as possible and reassess your reaction conditions.

Skin or Eye Contact: If the solid comes into contact with skin or eyes, immediately flush with plenty
of water for several minutes. Remove any contaminated clothing. Seek medical attention if irritation

persists [2].
Respiratory Irritation: If dust is inhaled and causes irritation, move to an area with fresh air. If

symptoms continue, seek medical advice [2].
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To cite this document: Smolecule. [trans-3-(3-Pyridyl)acrylic acid incompatible oxidizing agents acids

bases]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b1533719#trans-3-3-pyridyl-acrylic-acid-incompatible-oxidizing-

agents-acids-bases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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